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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Lansoprazole Sulfide-13C6, including operational and disposal plans.
Adherence to these procedural steps is critical for maintaining operational safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Lansoprazole Sulfide-13C6 and related compounds can cause skin and serious eye irritation,
and may also lead to respiratory irritation.[1][2] Therefore, the use of appropriate personal
protective equipment (PPE) is mandatory at all times when handling this compound.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment should be
worn when handling Lansoprazole Sulfide-13C6:
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PPE Category Item Specification
Tightly fitting with side-shields
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US).[2]
Skin Protection Gloves Nitrile or latex gloves.[3]

Protective Clothing

Long-sleeved, fire/flame
resistant, and impervious
clothing. A chemical-resistant

apron is also recommended.[2]

[3]

Respiratory Protection

Dust Mask / Respirator

An effective dust mask should
be used.[3] If exposure limits
are exceeded or irritation is
experienced, a full-face

respirator is required.[2]

Hazard Identification and First Aid

It is crucial to be aware of the potential hazards and the appropriate first-aid measures.
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Hazard

Precautionary Statement

First-Aid Measures

Skin Irritation

P264: Wash hands thoroughly
after handling.[2]

P302+P352: IF ON SKIN:
Wash with plenty of water.[2] If
irritation occurs, get medical
help.[2]

Eye Irritation

P280: Wear eye protection.[4]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Respiratory Irritation

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.[2]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[2] Get medical help

if you feel unwell.[2]

Ingestion

P270: Do not eat, drink or
smoke when using this

product.

Rinse mouth with water. Do not
induce vomiting. Call a doctor
or Poison Control Center

immediately.[2]

Operational Plan: Safe Handling and Storage

Protocol

A systematic approach to handling and storage is essential to minimize risk.

Engineering Controls

¢ Ventilation: Use only in a well-ventilated area.[2][4] Local exhaust ventilation is

recommended to keep airborne levels below exposure limits.[3]

o Safety Stations: Emergency eye wash fountains and safety showers should be readily

accessible in the immediate vicinity of any potential exposure.[4]
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Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is correctly worn and that the work

area is clean and well-ventilated.
» Dispensing: Avoid the formation of dust and aerosols.[3]

e Post-Handling: Wash hands and any exposed skin thoroughly with mild soap and water after
handling, before breaks, and at the end of the workday.[3][4] Contaminated work clothing
should not be allowed out of the workplace and should be washed before reuse.[2][4]

Storage Conditions

Store Lansoprazole Sulfide-13C6 in a tightly closed container in a dry, cool, and well-
ventilated place.[2][3] Protect from light and sources of ignition.[3][4]

Parameter Value

Room temperature or as specified on the

Storage Temperature
product label.[4]

Incompatible Materials Strong acids and strong bases.[4]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.
On-Site Disposal Protocol
If a certified drug take-back program is not available, follow this on-site disposal procedure:[1]

e Render Unusable: Mix the compound with an unpalatable substance such as used coffee
grounds, dirt, or cat litter.[1] A small amount of water or rubbing alcohol can be added to

dissolve the medication.[1]

o Contain and Seal: Place the mixture into a sealable plastic bag or another sealed container

to prevent leakage.[1]

» Final Disposal: Dispose of the sealed container in the regular trash.
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Important: Never dispose of Lansoprazole compounds down the sink or toilet to avoid
contamination of water supplies.[1] For bulk quantities, incineration by a licensed waste

disposal company is the recommended method.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling
and disposing of Lansoprazole Sulfide-13C6.
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Safe Handling and Disposal Workflow for Lansoprazole Sulfide-13C6

Start: Handling Lansoprazole

Sulfide-13C6

i

Step 1: Verify and
Wear Appropriate PPE

i

Step 2: Ensure Engineering

(Ventilation, Safety Stations)

Controls are Active

Step 3: Safe Handling

(Avoid Dust, No Eating/Drinking)

Step 4: Proper Storage
(Cool, Dry, Ventilated, Light-Protected)

End of Use

Accidental Spill?

Follow Spill Cleanup Protocol
(Evacuate, Ventilate, Use PPE,
Contain and Collect)

Disposal Required?

Certified Drug Take-Back
Program Available?

Follow On-Site
Disposal Protocol
(Mix, Seal, Trash)

Dispose via
Take-Back Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lansoprazole Sulfide-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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